Cas no 73681-01-3 (5-dodecyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione)

5-dodecyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione structure
73681-01-3 structure
Product name:5-dodecyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
CAS No:73681-01-3
MF:C28H36N2O2S
MW:464.66264629364
CID:1763901
PubChem ID:52175

5-dodecyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione Chemical and Physical Properties

Names and Identifiers

    • 5-dodecyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
    • BRN 0860743
    • 73681-01-3
    • BARBITURIC ACID, 1,3-DIPHENYL-5-DODECYL-2-THIO-
    • 73481-01-3
    • 1,3-Diphenyl-5-dodecyl-2,3-dihydro-2-thioxo-4,6(1H,5H)-pyrimidinedione
    • DTXSID70223946
    • 1,3-Diphenyl-5-dodecyl-2-thiobarbituric acid
    • Inchi: InChI=1S/C28H36N2O2S/c1-2-3-4-5-6-7-8-9-10-17-22-25-26(31)29(23-18-13-11-14-19-23)28(33)30(27(25)32)24-20-15-12-16-21-24/h11-16,18-21,25H,2-10,17,22H2,1H3
    • InChI Key: QTJHXTFHQHAQKQ-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCC1C(=O)N(C(=S)N(C1=O)C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 464.24974957g/mol
  • Monoisotopic Mass: 464.24974957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 13
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.3
  • Topological Polar Surface Area: 72.7Ų

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